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molecular formula C11H14N2O4 B2440110 4-Isopropylamino-3-nitro-benzoic acid methyl ester CAS No. 234751-02-1

4-Isopropylamino-3-nitro-benzoic acid methyl ester

Cat. No. B2440110
CAS RN: 234751-02-1
M. Wt: 238.243
InChI Key: KDBFIMHBQVKQTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08759535B2

Procedure details

4-Isopropylamino-3-nitro-benzoic acid methyl ester (900.0 mg) was prepared by following General Procedure A starting from methyl 4-chloro-3-nitrobenzoate (1.0 g) and isopropyl amine (325.0 mg) in DMF (10.0 mL). The crude product was used in the next step without further purification.
Name
methyl 4-chloro-3-nitrobenzoate
Quantity
1 g
Type
reactant
Reaction Step One
Name
isopropyl amine
Quantity
325 mg
Type
reactant
Reaction Step Two
Name
DMF
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
4-Isopropylamino-3-nitro-benzoic acid methyl ester

Identifiers

REACTION_CXSMILES
Cl[C:2]1[CH:11]=[CH:10][C:5]([C:6]([O:8][CH3:9])=[O:7])=[CH:4][C:3]=1[N+:12]([O-:14])=[O:13].[CH:15]([NH2:18])([CH3:17])[CH3:16]>CN(C=O)C>[CH3:9][O:8][C:6](=[O:7])[C:5]1[CH:10]=[CH:11][C:2]([NH:18][CH:15]([CH3:17])[CH3:16])=[C:3]([N+:12]([O-:14])=[O:13])[CH:4]=1

Inputs

Step One
Name
methyl 4-chloro-3-nitrobenzoate
Quantity
1 g
Type
reactant
Smiles
ClC1=C(C=C(C(=O)OC)C=C1)[N+](=O)[O-]
Step Two
Name
isopropyl amine
Quantity
325 mg
Type
reactant
Smiles
C(C)(C)N
Step Three
Name
DMF
Quantity
10 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The crude product was used in the next step without further purification

Outcomes

Product
Name
4-Isopropylamino-3-nitro-benzoic acid methyl ester
Type
product
Smiles
COC(C1=CC(=C(C=C1)NC(C)C)[N+](=O)[O-])=O
Measurements
Type Value Analysis
AMOUNT: MASS 900 mg
YIELD: CALCULATEDPERCENTYIELD 81.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.